Cas no 13303-10-1 (tert-Butyl (4-nitrophenyl) carbonate)

• Product Name: tert-Butyl (4-nitrophenyl) carbonate
• CAS No: 13303-10-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 209684
• PubChem ID: 83324
• Update Time: 2025-04-19

tert-Butyl (4-nitrophenyl) carbonate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-nitrophenyl) carbonate
• Carbonic acid,1,1-dimethylethyl 4-nitrophenyl ester
• T -BUTYL-P-NITROPHENYL CARBONATE
• tert-butyl 4-nitrophenyl carbonate
• tert-Butyl p-nitrophenyl carbonate
• Einecs 236-328-8
• Carbonic acid tert-butyl 4-nitrophenyl ester
• Carbonic acid tert-butyl(4-nitrophenyl) ester
• Carbonic acid (4-nitrophenyl)tert-butyl ester
• Carbonic acid O-(4-nitrophenyl)O-tert-butyl ester
• CARBONIC ACID TERT-BUTYL ESTER 4-NITRO-PHENYL ESTER
• Carbonic acid 1,1-dimethylethyl 4-nitrophenyl ester
• SCHEMBL1461897
• XNPGBDJTEBCMHA-UHFFFAOYSA-N
• t-butyl p-nitrophenyl carbonate
• 13303-10-1
• DTXSID8065408
• FT-0664156
• NS00024256
• Carbonic acid, 1,1-dimethylethyl 4-nitrophenyl ester
• AKOS008227770

• Inchi： 1S/C11H13NO5/c1-11(2,3)17-10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7H,1-3H3
• InChI Key： XNPGBDJTEBCMHA-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Density: 1.227
• Boiling Point: 345.7°Cat760mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.525
• PSA: 78.67